molecular formula C8H13ClN2O2 B8728520 4-Propanoylpiperazine-1-carbonyl chloride CAS No. 76535-76-7

4-Propanoylpiperazine-1-carbonyl chloride

Cat. No.: B8728520
CAS No.: 76535-76-7
M. Wt: 204.65 g/mol
InChI Key: GKGWOUPKDALZIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Propanoylpiperazine-1-carbonyl chloride is a useful research compound. Its molecular formula is C8H13ClN2O2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

76535-76-7

Molecular Formula

C8H13ClN2O2

Molecular Weight

204.65 g/mol

IUPAC Name

4-propanoylpiperazine-1-carbonyl chloride

InChI

InChI=1S/C8H13ClN2O2/c1-2-7(12)10-3-5-11(6-4-10)8(9)13/h2-6H2,1H3

InChI Key

GKGWOUPKDALZIJ-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)N1CCN(CC1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phosgene (45.0 g.) in anhydrous toluene (500 cm3) and 1-propionylpiperazine (129.0 g.) are added simultaneously to anhydrous toluene (500 cm3), while the temperature is maintained at about -5° C. 1-Chlorocarbonyl-4-propionylpiperazine (92.0 g.), m.p. about 45° C., is thus obtained. After one hour's stirring at 2° C., the 1-propionylpiperazine hydrochloride formed is separated by filtration and, after evaporation of the filtrate under reduced pressure (20 mm.Hg) 1-chlorocarbonyl-4-propionyl-piperazine is obtained.
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
129 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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